Cas no 1803718-39-9 (2-(1-Bromo-2-oxopropyl)-3-(chloromethyl)mandelic acid)

• Product Name: 2-(1-Bromo-2-oxopropyl)-3-(chloromethyl)mandelic acid
• CAS No: 1803718-39-9
• MF: C₁₂H₁₂BrClO₄
• MW: 335.578282356262
• CID: 4942645
• Update Time: 2025-06-27

2-(1-Bromo-2-oxopropyl)-3-(chloromethyl)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-Bromo-2-oxopropyl)-3-(chloromethyl)mandelic acid

• Inchi： 1S/C12H12BrClO4/c1-6(15)10(13)9-7(5-14)3-2-4-8(9)11(16)12(17)18/h2-4,10-11,16H,5H2,1H3,(H,17,18)
• InChI Key： GQEOSLZAJLXPEI-UHFFFAOYSA-N
• SMILES： BrC(C(C)=O)C1C(CCl)=CC=CC=1C(C(=O)O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 323
• XLogP3: 1.7
• Topological Polar Surface Area: 74.6

Additional information on 2-(1-Bromo-2-oxopropyl)-3-(chloromethyl)mandelic acid

Introduction to 2-(1-Bromo-2-oxopropyl)-3-(chloromethyl)mandelic Acid (CAS No. 1803718-39-9)

2-(1-Bromo-2-oxopropyl)-3-(chloromethyl)mandelic acid, identified by the chemical abstracts service number 1803718-39-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural features, including a bromo-substituted propyl group and a chloromethyl mandelic acid backbone, presents a versatile platform for synthetic modifications and biological evaluations. Its molecular structure, combining both electrophilic and nucleophilic centers, makes it an intriguing candidate for further exploration in drug discovery and molecular engineering.

The synthesis of 2-(1-Bromo-2-oxopropyl)-3-(chloromethyl)mandelic acid involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The presence of both the bromo group and the chloromethyl functionality allows for diverse chemical transformations, such as nucleophilic substitution reactions, which are pivotal in constructing more complex molecular architectures. These attributes have made this compound a valuable intermediate in the development of novel therapeutic agents.

In recent years, the pharmaceutical industry has seen a surge in interest towards molecules that exhibit dual functionality, capable of interacting with multiple biological targets simultaneously. 2-(1-Bromo-2-oxopropyl)-3-(chloromethyl)mandelic acid fits well within this paradigm, as its structural design allows for potential applications in the development of inhibitors or modulators of various enzymatic pathways. For instance, the mandelic acid moiety is known to be pharmacologically relevant, with derivatives thereof being used in the treatment of bacterial infections and metabolic disorders.

One of the most compelling aspects of this compound is its potential role in the synthesis of protease inhibitors. Proteases are enzymes that play crucial roles in numerous physiological processes, and their dysregulation is associated with several diseases, including cancer and inflammation. The electrophilic centers in 2-(1-Bromo-2-oxopropyl)-3-(chloromethyl)mandelic acid can be leveraged to develop molecules that selectively inhibit specific proteases, thereby offering therapeutic benefits. Recent studies have demonstrated that compounds with similar structural motifs can act as potent inhibitors of matrix metalloproteinases (MMPs), which are involved in tissue degradation and cancer metastasis.

Furthermore, the bromo-substituted propyl group in this compound provides a handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are widely employed in medicinal chemistry to introduce aryl or heteroaryl groups into molecular frameworks, enhancing binding affinity and selectivity. Such modifications have been instrumental in the development of next-generation drugs with improved pharmacokinetic profiles.

The biological activity of 2-(1-Bromo-2-oxopropyl)-3-(chloromethyl)mandelic acid has been explored in several preclinical studies. Initial findings suggest that this compound exhibits moderate activity against certain bacterial strains, potentially making it useful as an antimicrobial agent. Additionally, its ability to interact with cellular components has raised interest in its potential applications as an anti-inflammatory or anti-proliferative agent. However, further research is needed to fully elucidate its mechanism of action and optimize its therapeutic potential.

In conclusion, 2-(1-Bromo-2-oxopropyl)-3-(chloromethyl)mandelic acid (CAS No. 1803718-39-9) represents a promising candidate for drug discovery due to its unique structural features and versatile synthetic capabilities. Its potential applications in protease inhibition, antimicrobial therapy, and molecular engineering make it a compound of significant interest to researchers in the pharmaceutical industry. As our understanding of biological pathways continues to evolve, compounds like this one will play an increasingly important role in the development of innovative therapeutic strategies.